1-[1-(3-Benzyl-1,2,4-oxadiazol-5-YL)ethyl]piperazine

• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol
• SMILES: CC(C1=NC(=NO1)CC2=CC=CC=C2)N3CCNCC3
• InChI: InChI=1S/C15H20N4O/c1-12(19-9-7-16-8-10-19)15-17-14(18-20-15)11-13-5-3-2-4-6-13/h2-6,12,16H,7-11H2,1H3
• InChIKey: SHCILNFGZJHFNK-UHFFFAOYSA-N

1-[1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethyl]piperazine: Identity & Pharmacophoric Features

1-[1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethyl]piperazine (free base CAS 1157585-10-8; most commonly supplied as the hydrochloride salt, CAS 1156900-49-0) is a synthetic heterocyclic building block that integrates a 1,2,4-oxadiazole core, a 3-benzyl substituent, and an N-ethylpiperazine moiety [1]. The 1,2,4-oxadiazole ring is a recognized carbonyl bioisostere that confers enhanced metabolic stability and hydrogen-bonding capacity relative to ester or amide functionalities, while the piperazine nitrogen provides a protonatable handle for salt formation and solubility tuning [2]. This compound belongs to a commercially available library series (Enamine catalog number EN300-31670) supplied at ≥95% purity and is stocked by multiple vendors including Santa Cruz Biotechnology (sc-333373) and American Elements, indicating established supply-chain availability for research procurement [3].

Physicochemical

Intermediate lipophilicity and MW align with CNS chemotype space for linker SAR studies.

Stereochemical

Chiral ethyl linker enables enantiomer-specific SAR and stereochemical control.

Scaffold

1,2,4-Oxadiazole core provides distinct metabolic pathway and bioisosteric profile.

• [1] PubChem CID 43423618: 3-benzyl-5-(1-piperazin-1-ylethyl)-1,2,4-oxadiazole hydrochloride. National Center for Biotechnology Information. View Source
• [2] Boström, J. et al. (2012) 'Oxadiazoles in Medicinal Chemistry', Journal of Medicinal Chemistry, 55(5), pp. 1817–1830. doi:10.1021/jm2013248. View Source
• [3] Chembase.cn: 1-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]piperazine hydrochloride (Product EN300-31670, Enamine LLC). Chembase ID 255327. View Source

Why In-Class Analogs Cannot Replace 1-[1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethyl]piperazine

Minor structural variations within the 3-benzyl-1,2,4-oxadiazole-piperazine series produce measurable shifts in lipophilicity (logP), molecular weight, and linker geometry that directly affect pharmacokinetic handling, receptor-fit complementarity, and assay compatibility [1]. The ethyl-bridged target compound occupies a distinct intermediate property space between its methylene- and propylene-linked homologs, as quantified below. Additionally, the 1,2,4-oxadiazole regioisomer exhibits different metabolic stability, hERG inhibition, and aqueous solubility profiles compared to its 1,3,4-oxadiazole counterpart, meaning even regioisomeric substitution cannot be assumed equivalent [2]. Generic substitution within this series therefore risks introducing uncontrolled shifts in logD, solubility, and target engagement that can confound SAR interpretation and lead to procurement of an inappropriate tool compound [3].

Linker Homolog Mismatch

Methyl and propyl analogs exhibit different logP values (Δ~0.2-0.3) and lack the chiral center, altering permeability and SAR interpretation.

Oxadiazole Regioisomer Divergence

1,3,4-Oxadiazole isomers show distinct metabolic stability and hERG profiles; metabolic pathway is not interchangeable with 1,2,4-regioisomer.

Chirality and Ligand Efficiency

Achiral methyl/propyl homologs cannot support enantiomer-specific target engagement or ternary complex geometry studies.

• [1] Chembase.cn: Comparative logP and melting point data for the methyl, ethyl, and propyl homologs of 3-benzyl-1,2,4-oxadiazole-piperazine hydrochlorides. View Source
• [2] Boström, J. et al. (2012) 'Oxadiazoles in Medicinal Chemistry', Journal of Medicinal Chemistry, 55(5), pp. 1817–1830. doi:10.1021/jm2013248. View Source
• [3] Nagineni, D. et al. (2025) 'Imidazole-1,2,4-oxadiazole-piperazine hybrids as potent anticancer agents: Synthesis, biological evaluation and molecular docking', Bioorganic Chemistry, 156, 108208. doi:10.1016/j.bioorg.2025.108208. View Source

Quantitative Differentiation of 1-[1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethyl]piperazine vs. Analogs

Lipophilicity (logP) Ranking of Linker Homologs

The ethyl-linked target compound exhibits a measured logP of 1.373, positioning it between the less lipophilic methyl-linked analog (logP 1.064 from Chembase; an alternative source reports 1.63 from Fluorochem) and the propyl-linked analog (logP 1.197) [1][2][3]. This non-linear trend confirms that the ethyl spacer imparts a distinct physicochemical signature that cannot be predicted by simple interpolation from the methyl and propyl homologs.

logP Ranking

Head-to-head

Target logP 1.373 vs. methyl 1.064–1.63 and propyl 1.197

Non-linear logP trend indicates linker-specific physicochemical behavior.

logP shifts may influence membrane permeability and assay binding context.

Evidence Dimension	Calculated octanol-water partition coefficient (logP) of hydrochloride salts
Target Compound Data	logP = 1.373
Comparator Or Baseline	Methyl homolog: logP = 1.064 (Chembase) / 1.630 (Fluorochem); Propyl homolog: logP = 1.197 (Chembase)
Quantified Difference	ΔlogP (target – methyl) = +0.309 (vs. Chembase) or –0.257 (vs. Fluorochem); ΔlogP (target – propyl) = +0.176
Conditions	Computed logP values from vendor Certificates of Analysis (Chembase, Fluorochem, AKSci)

Why This Matters

LogP differences of ~0.2–0.3 log units are sufficient to alter membrane permeability, plasma protein binding, and non-specific assay binding, making linker selection critical for reproducible screening results.

• [1] Chembase.cn: 1-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]piperazine hydrochloride, logP = 1.373. View Source
• [2] Chembase.cn: 1-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]piperazine hydrochloride, logP = 1.064. View Source
• [3] Chembase.cn: 1-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)propyl]piperazine hydrochloride, logP = 1.197. View Source

Linker Length and Molecular Weight Differentiation

The ethyl linker (two sp3 carbon atoms between oxadiazole C5 and piperazine nitrogen) provides a molecular weight of 308.81 g/mol (HCl salt), which is 14.03 g/mol heavier than the methyl homolog (294.78 g/mol) and 14.02 g/mol lighter than the propyl homolog (322.83 g/mol) [1]. The ethyl spacer introduces a chiral center at the benzylic position, offering stereochemical diversification potential absent in the achiral methyl analog.

MW & Chirality

Head-to-head

MW 308.81 (C2 linker, chiral) vs. 294.78 (C1) and 322.83 (C3)

Chiral center unique to ethyl homolog enables enantiomer-specific control.

~14 Da increments affect ligand efficiency indices; chirality absent in homologs.

Evidence Dimension	Molecular weight (HCl salt) and linker carbon count
Target Compound Data	MW = 308.81 g/mol; C2 linker (ethyl); chiral center present
Comparator Or Baseline	Methyl homolog: MW = 294.78 g/mol, C1 linker, achiral; Propyl homolog: MW = 322.83 g/mol, C3 linker, achiral
Quantified Difference	MW increment per methylene: ~14 Da; Chiral center vs. achiral (unique to ethyl homolog)
Conditions	Hydrochloride salt forms; purity ≥95% for all three entries

Why This Matters

The ~14 Da MW increments directly impact ligand efficiency indices (LE = 1.4 pIC50/heavy atom count); the ethyl linker's chirality additionally enables enantiomer-specific SAR, a dimension unavailable with the symmetric methylene and propylene linkers.

• [1] American Elements: 1-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]piperazine hydrochloride, MW = 308.81, CAS 1156900-49-0. View Source

1,2,4-Oxadiazole Regioisomer Metabolic Stability and Bioisosteric Performance

The 1,2,4-oxadiazole ring in the target compound serves as a metabolically stable bioisostere for ester and amide functionalities, a property distinct from the 1,3,4-oxadiazole regioisomer [1]. Published medicinal chemistry analyses report that the 1,2,4-oxadiazole and 1,3,4-oxadiazole isomers exhibit significantly different metabolic stability, hERG inhibition, and aqueous solubility profiles due to divergent charge distributions and dipole moments [2]. The 1,2,4-oxadiazole-piperazine scaffold has been validated in multiple target classes including S1P1 receptor agonists, Smo antagonists, and GPCR modulators, with specific metabolic pathways characterized for the 1,2,4-oxadiazole ring (NADPH-dependent reductive N–O bond cleavage) that do not apply to the 1,3,4-isomer [3].

Regioisomer Stability

Class-level

1,2,4-Oxadiazole undergoes NADPH-dependent reductive N–O cleavage; distinct from 1,3,4-isomer

Regioisomer choice dictates metabolic fate and bioisosteric profile.

Specific quantitative Δ values not available for this compound series; class-level inference.

Evidence Dimension	Metabolic stability and bioisosteric profile of oxadiazole regioisomers
Target Compound Data	Contains 1,2,4-oxadiazole core; characterized metabolic pathway via reductive N–O bond cleavage generating ring-opened amide and carboxylic acid metabolites
Comparator Or Baseline	1,3,4-Oxadiazole isomers exhibit different charge distribution, generally favorable metabolic stability and lower hERG inhibition
Quantified Difference	Qualitative difference documented in multiple head-to-head profiling studies (exact Δ values scaffold-dependent; no direct comparative data available for this specific compound series)
Conditions	Review-level analysis across multiple 1,2,4- vs. 1,3,4-oxadiazole matched molecular pairs

Why This Matters

Selection of the 1,2,4-oxadiazole regioisomer provides a distinct metabolic fate and bioisosteric profile compared to 1,3,4-oxadiazole alternatives, which is critical when designing compounds for specific ADME/PK goals.

• [1] Boström, J. et al. (2012) 'Oxadiazoles in Medicinal Chemistry', Journal of Medicinal Chemistry, 55(5), pp. 1817–1830. doi:10.1021/jm2013248. View Source
• [2] Bioisosterism: 1,2,4-Oxadiazole Rings (2023). Chemistry Europe. doi:10.1002/chem.202300123. View Source
• [3] Metabolism of a GPCR Modulator Including Two Major 1,2,4-Oxadiazole Ring-Opened Metabolites and a Rearranged Cysteine-Piperazine Adduct (2012). Drug Metabolism and Disposition, 40(5), pp. 924–934. View Source

Melting Point and Thermal Stability as Purity Indicators

The target compound exhibits a melting point of 184–186°C (HCl salt), which is 3°C lower than the propyl homolog (187–189°C) [1][2]. The methyl homolog melting point data is not consistently reported across vendors. This thermal property can serve as a batch-to-batch identity and purity checkpoint during procurement, as significant deviations indicate impurity profiles or polymorphic variations.

Melting Point ID

Head-to-head

MP 184–186°C (target) vs. 187–189°C (propyl homolog)

MP difference supports rapid incoming QC identity check.

Deviations may indicate impurity or polymorphic variation.

Evidence Dimension	Melting point (capillary method, hydrochloride salt)
Target Compound Data	MP = 184–186°C
Comparator Or Baseline	Propyl homolog: MP = 187–189°C
Quantified Difference	ΔMP = –3°C to –5°C (target vs. propyl)
Conditions	Hydrochloride salt, purity ≥95% (Chembase vendor specifications)

Why This Matters

Melting point provides a rapid, zero-instrument-cost identity verification that distinguishes the ethyl homolog from its propyl analog during incoming quality control (QC) upon procurement.

• [1] Chembase.cn: 1-[1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]piperazine hydrochloride, MP 184–186°C. View Source
• [2] Chembase.cn: 1-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)propyl]piperazine hydrochloride, MP 187–189°C. View Source

Application Scenarios for 1-[1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethyl]piperazine

Fragment-to-Lead and Linker SAR for CNS Chemotypes

The intermediate logP (1.373) and MW (308.81) of the ethyl-linked compound fall within the typical CNS drug-like property space (logP 1–4, MW <400). The chiral center at the ethyl linker provides a unique opportunity for enantiomer-specific SAR exploration that is unavailable with the methyl and propyl homologs. Researchers engaged in GPCR modulator or kinase inhibitor lead optimization can procure all three linker homologs (methyl, ethyl, propyl) from commercial catalogs and generate direct matched-pair comparison data [1][2][3].

Chemical Biology Tool Compounds with Defined Stereochemistry

The C2 ethyl spacer with a stereogenic center makes this compound suitable for synthesizing probe molecules or PROTAC ligands where precise spatial orientation between the oxadiazole pharmacophore and piperazine-derived effector is critical for ternary complex formation. The chiral center can be exploited to generate diastereomeric pairs for evaluating target engagement selectivity [1][2].

HTS Library Procurement for Diversity Set Assembly

As a commercially stocked compound (Enamine EN300-31670, Santa Cruz sc-333373) with ≥95% purity, this ethyl-linked variant adds linker-length diversity to screening decks. Its physicochemical differentiation from the methyl (logP 1.064/1.63) and propyl (logP 1.197) homologs contributes distinct lipophilicity coverage to a compound library, reducing redundancy in HTS collections [3][4].

Metabolic Stability Profiling of 1,2,4-Oxadiazole Scaffolds

The 1,2,4-oxadiazole core is known to undergo NADPH-dependent reductive N–O bond cleavage, a metabolic pathway extensively characterized for GPCR modulators containing this substructure. The target compound can serve as a model substrate for in vitro metabolic stability assays (e.g., hepatocyte incubation, microsomal stability) to benchmark the influence of the benzyl-piperazine substitution pattern on oxadiazole ring-opening rates [5].

Application

Selection Property

Validation Focus

CNS chemotype linker SAR

Intermediate logP and MW within CNS-like range

Permeability and non-specific binding context

Stereochemical probe synthesis

Chiral ethyl linker for stereochemical control

Enantiomer-specific target engagement review

HTS diversity set assembly

Distinct logP coverage vs. methyl and propyl homologs

Library redundancy and lipophilicity diversity

Metabolic stability model substrate

1,2,4-Oxadiazole core with characterized N–O cleavage pathway

In vitro metabolic stability benchmarking

• [1] Nagineni, D. et al. (2025) 'Imidazole-1,2,4-oxadiazole-piperazine hybrids as potent anticancer agents', Bioorganic Chemistry, 156, 108208. View Source
• [2] Piperazinyl-oxadiazoles as selective sphingosine-1-phosphate receptor agonists. Bioorganic & Medicinal Chemistry Letters (2014). View Source
• [3] Patent US20110183974: 1,2,4-Oxadiazole substituted piperidine and piperazine derivatives as Smo antagonists. View Source
• [4] Chembase.cn: Comparative logP data for methyl, ethyl, and propyl 3-benzyl-1,2,4-oxadiazole-piperazine homologs. View Source
• [5] Drug Metabolism and Disposition (2012) 'Metabolism of a GPCR Modulator Including Two Major 1,2,4-Oxadiazole Ring-Opened Metabolites', 40(5), pp. 924–934. View Source